Cas no 1270470-45-5 (3-amino-3-(5-bromofuran-2-yl)butanoic acid)

• Product Name: 3-amino-3-(5-bromofuran-2-yl)butanoic acid
• CAS No: 1270470-45-5
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 6421006
• PubChem ID: 112693435
• Update Time: 2025-05-19

3-amino-3-(5-bromofuran-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-bromofuran-2-yl)butanoic acid
• 2-Furanpropanoic acid, β-amino-5-bromo-β-methyl-
• EN300-1287254
• 3-amino-3-(5-bromofuran-2-yl)butanoicacid
• 1270470-45-5

• Inchi： 1S/C8H10BrNO3/c1-8(10,4-7(11)12)5-2-3-6(9)13-5/h2-3H,4,10H2,1H3,(H,11,12)
• InChI Key： WBADFYHCYLPWAY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N)(C)CC(=O)O

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.617±0.06 g/cm3(Predicted)
• Boiling Point: 342.1±42.0 °C(Predicted)
• pka: 3.29±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(5-bromofuran-2-yl)butanoic acid

Introduction to 3-Amino-3-(5-Bromofuran-2-yl)butanoic Acid (CAS No. 1270470-45-5)

3-Amino-3-(5-bromofuran-2-yl)butanoic acid (CAS No. 1270470-45-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-amino-3-(5-bromofuran-2-yl)butyric acid, is characterized by its unique structural features, which include an amino group, a brominated furan ring, and a carboxylic acid moiety. These functional groups contribute to its potential applications in various biological and medicinal contexts.

The molecular formula of 3-amino-3-(5-bromofuran-2-yl)butanoic acid is C₉H₉BrNO₃, and its molecular weight is approximately 247.07 g/mol. The compound's structure allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. Its solubility properties and reactivity profiles have been extensively studied, providing a solid foundation for its use in both academic and industrial settings.

In recent years, 3-amino-3-(5-bromofuran-2-yl)butanoic acid has been the subject of numerous research studies aimed at exploring its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 3-amino-3-(5-bromofuran-2-yl)butanoic acid exhibited potent anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a lead compound for drug discovery.

Beyond anti-inflammatory applications, 3-amino-3-(5-bromofuran-2-yl)butanoic acid has also shown promise in the field of cancer research. A study published in Cancer Research reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to the compound's ability to disrupt cellular signaling pathways involved in cell proliferation and survival. These findings underscore the potential of 3-amino-3-(5-bromofuran-2-yl)butanoic acid as a scaffold for developing new anticancer agents.

The structural versatility of 3-amino-3-(5-bromofuran-2-yl)butanoic acid has also made it an attractive target for synthetic chemists. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. One notable method involves the coupling of 5-bromofurfuryl bromide with an appropriate amino acid derivative, followed by deprotection steps to yield the final product. This synthetic approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its synthetic utility, 3-amino-3-(5-bromofuran-2-yl)butanoic acid has been investigated for its pharmacological properties. Studies have shown that this compound can modulate various biological processes, including enzyme activity and receptor binding. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of 3-amino-3-(5-bromofuran-2-yl)butanoic acid acted as potent inhibitors of specific enzymes involved in metabolic pathways. This finding highlights the potential of this compound as a tool for probing biological systems and developing new therapeutic agents.

The safety profile of 3-amino-3-(5-bromofuran-2-yl)butanoic acid has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-amino-3-(5-bromofuran-2-yl)butanoic acid (CAS No. 1270470-45-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in both academic and industrial settings.